Cas no 1805418-47-6 (Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate
• CAS No: 1805418-47-6
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4891905
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-5(9(14)15-2)3-6(7(10)11)8(12)13-4/h3,7H,1-2H3
• InChI Key： BXLDSDLWAALPSL-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(=O)OC)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate

Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate (CAS No. 1805418-47-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate (CAS No. 1805418-47-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its pyridine core adorned with functional groups such as a difluoromethyl substituent, an iodo atom, and a methyl group, presents a unique scaffold for the synthesis of bioactive molecules.

The presence of the difluoromethyl group is particularly noteworthy, as it is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made such moieties indispensable in the design of small-molecule inhibitors targeting various therapeutic pathways. In contrast, the iodo substituent at the 2-position provides a handle for further functionalization via cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The carboxylate ester group at the 5-position offers additional reactivity, enabling transformations such as hydrolysis or amidation, which are crucial for tailoring pharmacokinetic properties.

In recent years, the demand for innovative intermediates like Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate has surged due to advancements in medicinal chemistry and the increasing complexity of drug molecules. The compound has been explored in several research endeavors aimed at developing novel therapeutics for challenging diseases. For instance, its structural motif has been leveraged in the synthesis of kinase inhibitors, where the combination of electron-withdrawing groups and halogenated centers optimizes interactions with biological targets.

The utility of this compound extends beyond kinase inhibition. Emerging studies have demonstrated its applicability in the development of antiviral agents, where the difluoromethyl group contributes to resistance profiles against viral proteases. Furthermore, its incorporation into ligands targeting G protein-coupled receptors (GPCRs) has shown promise in modulating neurotransmitter activity, offering potential treatments for neurological disorders. These diverse applications underscore the importance of having well-defined building blocks like Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate in modern drug discovery pipelines.

The synthetic pathways to this compound have also seen significant optimization, reflecting the industry's commitment to efficiency and sustainability. Modern synthetic strategies often involve multi-step sequences that maximize yield while minimizing waste. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the iodo and other functional groups with high precision. Additionally, green chemistry principles have been integrated into these processes, ensuring that the production of Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate aligns with environmental stewardship.

The analytical characterization of this compound is another critical aspect that ensures its quality and consistency for pharmaceutical applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity. These analytical techniques not only validate the synthetic product but also provide insights into its behavior under various conditions, which is essential for formulation development.

In conclusion, Methyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain a key player in the advancement of drug discovery and development.